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Compound of Interest

Compound Name: Alimemazine

Cat. No.: B1682546

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alimemazine, also known as trimeprazine, is a phenothiazine derivative with antihistaminic,
sedative, and antiemetic properties.[1] It functions primarily as a histamine H1 receptor
antagonist, making it a valuable tool in research and pharmaceutical development for studying
allergic reactions, pruritus, and motion sickness.[2][3][4][5][6] These application notes provide
detailed protocols for the preparation of alimemazine tartrate salt solutions in dimethyl
sulfoxide (DMSOQO), a common aprotic solvent for solubilizing nonpolar compounds for in vitro
and in vivo studies.

Physicochemical Properties

A summary of the key physicochemical properties of alimemazine tartrate is presented below.
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Property Value

Trimeprazine Tartrate, Methylpromazine
Synonyms

Tartrate[7][8]
Molecular Formula C36H44N4S2-CaHeOs[9]
Molecular Weight 746.98 g/mol [8][9]
Appearance White to off-white crystalline powder[10]
CAS Number 4330-99-8[6][8]

Solubility of Alimemazine Tartrate in DMSO

The solubility of alimemazine tartrate in DMSO can vary, and it is crucial to use fresh,
anhydrous DMSO as the solvent's hygroscopic nature can lead to reduced solubility.[7]

Molar
Solvent Solubility Concentration Notes
(Approx.)
Use fresh, anhydrous
DMSO 100 mg/mL][7][8] 133.87 mM[7]
DMSO.[7]
DMSO 10 mg/mL][6] 13.39 mM
Water 100 mg/mL][7] 133.87 mM[7]
Ethanol 7 mg/mL[7] 9.37 mM[8] Sparingly soluble.[10]

Note: The discrepancy in reported DMSO solubility may be due to differences in the source and
purity of the compound, the grade of DMSO used, and the experimental conditions.

Experimental Protocols
Preparation of a 100 mM Alimemazine Tartrate Stock
Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of alimemazine tartrate in
DMSO.

Materials:

Alimemazine tartrate salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated micropipettes

Sterile conical tubes or vials (amber or covered in foil to protect from light)

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the alimemazine tartrate powder and anhydrous DMSO to equilibrate to
room temperature before use.

Weighing: Accurately weigh the desired amount of alimemazine tartrate powder. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 74.7 mg of alimemazine
tartrate (Molecular Weight: 746.98 g/mol ).

Dissolution: Add the weighed alimemazine tartrate to a sterile tube. Using a calibrated
micropipette, add the calculated volume of anhydrous DMSO. For 1 mL of solution, add 1 mL
of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly for 2-5 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a
water bath for 10-15 minutes.[11]
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Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Storage: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.
Store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[12] Stored properly, the stock
solution in DMSO is stable for at least one year.[7]

Preparation of Working Solutions

For cell-based assays, it is critical to dilute the DMSO stock solution into an appropriate

aqueous buffer or cell culture medium. The final concentration of DMSO in the working solution

should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cellular toxicity.
[12][13][14]

Procedure:

Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution with the desired aqueous buffer or cell
culture medium to achieve the final working concentration. For example, to prepare a 100
MM working solution with a final DMSO concentration of 0.1%, add 1 pL of the 100 mM stock
solution to 999 uL of the aqueous buffer.

Mixing: Gently mix the working solution by pipetting up and down.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualization of Protocols and Pathways
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Workflow for Alimemazine Tartrate Stock Solution Preparation
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Caption: Workflow for preparing alimemazine tartrate stock solutions.
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Alimemazine Mechanism of Action: H1 Receptor Antagonism
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Caption: Alimemazine's antagonism of the H1 receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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